2-(3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-5-fluoro-1H-benzimidazole

• IUPAC Name: 1-[3-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]-3-(6-fluoro-1H-benzimidazol-2-yl)propan-1-one
• InChI: InChI=1S/C22H26FN5O/c23-17-5-6-18-19(12-17)26-20(25-18)7-8-21(29)27-10-1-2-16(14-27)22-24-9-11-28(22)13-15-3-4-15/h5-6,9,11-12,15-16H,1-4,7-8,10,13-14H2,(H,25,26)
• InChI Key: CXPMJODZDPVBHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=NC3=C(N2)C=C(C=C3)F)C4=NC=CN4CC5CC5
• Molecular Formula: C22H26FN5O
• Molecular Weight: 395.5 g/mol

Description

2-(3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-5-fluoro-1H-benzimidazole is a useful research compound. Its molecular formula is C22H26FN5O and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-5-fluoro-1H-benzimidazole is 395.21213863 g/mol and the complexity rating of the compound is 588. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-5-fluoro-1H-benzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-{3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-3-oxopropyl)-5-fluoro-1H-benzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluations

• Trifluoromethylated Imidazo[1,2-a]pyrimidines and Benzimidazo[1,2-a]pyrimidines have been synthesized through Michael addition/intramolecular cyclization reaction. These compounds were evaluated for potential biological activities, highlighting the importance of fluorinated benzimidazoles in drug discovery and development (Jismy et al., 2019).

• Benzimidazole-based Schiff base copper(II) complexes exhibit significant DNA binding, cellular DNA lesion effects, and cytotoxicity against various cancer cell lines. This research demonstrates the potential of benzimidazole derivatives in cancer treatment and the role of metal complexes in enhancing biological activity (Paul et al., 2015).

• Antituberculosis Studies have been conducted on novel benzimidazole derivatives, showing good activity against Mycobacterium tuberculosis strains. This suggests the utility of benzimidazole compounds in developing new antitubercular agents (Yoon et al., 2013).

Synthesis Methodologies and Chemical Properties

• Electrochemical and Quantum Chemical Studies on benzimidazole derivatives as corrosion inhibitors highlight the chemical properties and applications of benzimidazole compounds in materials science, demonstrating their versatility beyond biomedical applications (Yadav et al., 2016).

• Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as antitumor agents showcases the integration of benzimidazole with other pharmacophores to target cancer, underlining the compound's potential in medicinal chemistry and drug design (Mamedov et al., 2022).